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Compound of Interest

Compound Name: 3,4,4,5-Tetramethyloctane

Cat. No.: B14561221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a concise overview of the chemical compound 3,4,4,5-
Tetramethyloctane, including its fundamental identifiers and computed physicochemical

properties. This document is intended to serve as a foundational resource for professionals in

scientific research and drug development who may encounter this molecule.

Chemical Identity
The unambiguous identification of a chemical substance is paramount for research and

regulatory purposes. The standardized nomenclature and registry number for 3,4,4,5-
Tetramethyloctane are provided below.

Identifier Value

IUPAC Name 3,4,4,5-tetramethyloctane[1]

CAS Number 62199-47-7[1]

Physicochemical Properties
Understanding the physical and chemical properties of a compound is crucial for predicting its

behavior in various experimental and biological systems. The following table summarizes the
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key computed properties of 3,4,4,5-Tetramethyloctane.

Property Value Source

Molecular Formula C₁₂H₂₆ PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

Boiling Point 201°C ChemicalBook[2]

Melting Point -50.8°C (estimate) ChemicalBook[2]

Density 0.7850 ChemicalBook[2]

Refractive Index 1.4374 ChemicalBook[2]

Experimental Data and Protocols
A comprehensive search of scientific literature and chemical databases did not yield any

detailed experimental protocols or significant research findings specifically involving 3,4,4,5-
Tetramethyloctane. The information available is largely limited to computational predictions of

its properties.

Biological Activity and Signaling Pathways
There is currently no available information in the public domain regarding the biological activity

of 3,4,4,5-Tetramethyloctane or its involvement in any signaling pathways. Its potential

applications in drug development have not been explored in published research.

Visualizations
To provide a clear representation of the molecule's structure, a 2D diagram is presented below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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